Cas no 5267-20-9 (m,m'-Azotoluene,4,4',6,6'-tetranitro- (7CI,8CI))

• Product Name: m,m'-Azotoluene,4,4',6,6'-tetranitro- (7CI,8CI)
• CAS No: 5267-20-9
• MF: C₁₄H₁₁N₃O₆
• MW: 317.253643274307
• CID: 381167
• PubChem ID: 135403140
• Update Time: 2025-04-19

m,m'-Azotoluene,4,4',6,6'-tetranitro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• m,m'-Azotoluene,4,4',6,6'-tetranitro- (7CI,8CI)
• 3,4-dihydroxy-N'-[(E)-(3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide
• DTXSID50416258
• CHEMBL3099017
• 3,4-dihydroxy-n'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide
• 5267-20-9
• AC1NSBAK
• BDBM50444770
• AKOS003616801
• 3,4-dihydroxy-N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]benzamide
• 304481-58-1
• 3,4-dihydroxy-N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]benzohydrazide

• Inchi： 1S/C14H11N3O6/c18-11-4-2-10(17(22)23)5-9(11)7-15-16-14(21)8-1-3-12(19)13(20)6-8/h1-7,18-20H,(H,16,21)/b15-7+
• InChI Key： NSIHMTUHUCNWSO-VIZOYTHASA-N
• SMILES： OC1=CC=C(C=C1/C=N/NC(C1C=CC(=C(C=1)O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.06483
• Monoisotopic Mass: 317.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 141.8